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Compound of Interest

Compound Name: Uranium-236

Cat. No.: B1194380 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when working with radioactive isotopes like Uranium-236 (U-236). While

a valuable tool in certain research applications, U-236 presents significant radiological hazards

that demand meticulous handling and disposal protocols. This guide provides essential, step-

by-step safety and logistical information to build a foundation of trust and confidence in your

laboratory practices.

Uranium-236 is a man-made isotope produced in nuclear reactors. It primarily decays through

the emission of alpha particles.[1] The primary health hazard associated with U-236 is not from

external exposure, but from internal contamination through inhalation, ingestion, or absorption

through open wounds.[2][3][4] Once inside the body, alpha particles can cause significant

damage to surrounding tissues.[4] Therefore, the cornerstone of U-236 safety is preventing

internal exposure and controlling contamination.

Radiological Profile of Uranium-236
Understanding the specific properties of Uranium-236 is the first step in a robust safety

protocol. All quantitative data is summarized in the table below for clarity.
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Property Value Citation

Half-life 2.342 x 10⁷ years [1]

Decay Mode Alpha (α) Emission [1][3]

Primary Emission Energy 4.572 MeV [1]

Primary Hazard Internal Contamination [2][4]

Chemical Toxicity Nephrotoxin (Kidney Toxin) [3][4]

Operational Plan: Handling Uranium-236 in a
Laboratory Setting
A multi-layered approach encompassing engineering controls, administrative procedures, and

personal protective equipment (PPE) is essential for safely handling U-236.

Designated Work Area Protocol
Establish a Controlled Area: All work with U-236 must be conducted in a designated and

clearly marked "Radioactive Materials Area."[5]

Engineering Controls: For any procedure that could generate airborne particles (e.g.,

working with powders, heating solutions), a certified fume hood or a glove box is mandatory.

[5]

Surface Protection: Cover all work surfaces with absorbent, plastic-backed paper to contain

any potential spills. It's practical to use a large sheet to cover the entire area and smaller,

disposable pieces for the immediate workspace.[5]

Dedicated Equipment: Use a dedicated set of non-porous tools and equipment (pipettors,

centrifuges, etc.) exclusively for U-236 work to prevent cross-contamination.[5]

Personal Protective Equipment (PPE) Protocol
The correct selection and use of PPE is the most critical barrier between the researcher and

the radioactive material.
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Equipment Specification & Purpose Citation

Lab Coat

A full-length lab coat, worn fully

buttoned with sleeves rolled

down, is the minimum

requirement.

[5][6]

Protective Gloves

Use two pairs of disposable

nitrile or latex gloves ("double-

gloving"). This minimizes the

risk of contamination if the

outer glove is breached.

Change the outer pair

frequently.

[5]

Eye Protection
ANSI-rated safety glasses with

side shields are mandatory.
[5][6]

Closed-Toe Shoes

Sturdy, closed-toe shoes must

be worn at all times in the

laboratory.

[5]

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or a half-mask with

P100 filters) is required if there

is any potential for

aerosolization of U-236.

[7][8]

Additional Apparel

For higher-risk procedures,

disposable coveralls and shoe

covers should be used to

prevent contamination of

personal clothing.[7]

Below is a procedural diagram for the correct sequence of donning and doffing PPE to prevent

the spread of contamination.
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PPE Donning (Putting On) PPE Doffing (Taking Off)

1. Lab Coat 2. Respirator
(If Required) 3. Safety Glasses 4. Inner Gloves 5. Outer Gloves

(Over Cuffs) 1. Outer Gloves 2. Lab Coat
(Turn Inside Out) 3. Safety Glasses 4. Respirator 5. Inner Gloves Wash Hands

ThoroughlyWash HandsSTART

Click to download full resolution via product page

PPE Donning and Doffing Workflow

Personnel Monitoring Protocol
Monitoring is crucial to ensure that safety protocols are effective.

Dosimetry: Standard whole-body dosimeters (e.g., TLD badges) are generally required for

anyone working with radioactive materials, but they do not detect alpha radiation effectively.

[7][9] Their purpose is to monitor for any unexpected gamma or beta radiation.

Bioassays: The primary method for monitoring internal exposure to alpha emitters like U-236

is through bioassays, such as urinalysis.[10] The frequency of these tests will be determined

by your institution's Radiation Safety Officer (RSO) based on the quantities of U-236 being

handled.

Post-Operational Surveys: After every procedure, use an alpha-sensitive survey meter (e.g.,

a gas-flow proportional counter or a zinc sulfide detector) to check your gloves, lab coat, and

work area for contamination before leaving the designated area.[5][11]

Disposal Plan: Managing Uranium-236 Waste
Proper segregation and disposal of radioactive waste are legally required and essential for

environmental and public safety.

Waste Segregation Protocol
Separate by Form: At the point of generation, waste must be segregated into distinct, clearly

labeled containers:

Dry Solid Waste: Gloves, absorbent paper, disposable lab coats, etc.[12]
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Liquid Waste: Aqueous and organic solutions. Do not dispose of radioactive liquid waste

down the drain.[6][12]

Sharps Waste: Needles, razor blades, contaminated glass pipettes, etc.

Isotope Separation: Do not mix waste containing long-lived isotopes like U-236 with short-

lived isotopes. U-236 waste cannot be held for decay.[12][13]

Waste Container Management
Labeling: All radioactive waste containers must be clearly labeled with the radiation symbol

(trefoil), the isotope (Uranium-236), the waste form (solid, liquid), and the date.[14]

Shielding: While U-236 is an alpha emitter and does not require heavy shielding, waste

containers should be sturdy and kept closed.[5]

Storage: Store waste containers in a designated, low-traffic area within the lab, away from

the regular workspace, until collection by the RSO.[5]

The following diagram illustrates the logical flow for radioactive waste management in the

laboratory.
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Radioactive Waste Disposal Workflow

By adhering to these rigorous safety and disposal protocols, researchers can confidently and

safely work with Uranium-236, ensuring the protection of themselves, their colleagues, and the

environment. Always consult your institution's specific Radiation Safety Program and your RSO

for guidance tailored to your experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Uranium-236 - Wikipedia [en.wikipedia.org]

2. Uranium Radiation Properties [wise-uranium.org]

3. hpschapters.org [hpschapters.org]

4. energy.gov [energy.gov]

5. ehs.princeton.edu [ehs.princeton.edu]

6. ehs.yale.edu [ehs.yale.edu]

7. archives.bape.gouv.qc.ca [archives.bape.gouv.qc.ca]

8. NARP [acq.osd.mil]

9. Dosimetry Overview | Radiation Safety | University of Pittsburgh [radsafe.pitt.edu]

10. iaea.org [iaea.org]

11. Radiation Safety Considerations and Clinical Advantages of α-Emitting Therapy
Radionuclides - PMC [pmc.ncbi.nlm.nih.gov]

12. Radioactive Waste | Environmental Health & Safety (EHS) [ehs.utexas.edu]

13. texashistory.unt.edu [texashistory.unt.edu]

14. youtube.com [youtube.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Uranium-236]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194380#personal-protective-equipment-for-
handling-uranium-236]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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